3-(2,2-Dimethyl-1-hydroxypropyl)pyridine

• CAS No.: 124009-64-9
• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: 2,2-dimethyl-1-pyridin-3-ylpropan-1-ol
• InChI: InChI=1S/C10H15NO/c1-10(2,3)9(12)8-5-4-6-11-7-8/h4-7,9,12H,1-3H3
• InChI Key: HTHPRKBXKKWGMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C1=CN=CC=C1)O

Description

3-(2,2-Dimethyl-1-hydroxypropyl)pyridine is a useful research compound. Its molecular formula is C10H15NO and its molecular weight is 165.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

3-Pyridinecarboxaldehyde (200 μL, 2.12 mmol) was dissolved in tetrahydrofuran (5.0 mL). To this, tert-butyllithium (a 1.46 mol/L solution in pentane, 4.37 mL, 6.36 mmol) was added dropwise under a nitrogen atmosphere at 0° C. and the mixture was stirred at the same temperature for 1. Then, a saturated aqueous ammonium chloride solution was added to the reaction mixture, and extraction with ethyl acetate was performed, followed by washing with brine and drying over anhydrous sodium sulfate. The solvent was evaporated off under reduced pressure, and the residue was purified by silica gel column chromatography (chloroform/methanol=9/1, hexane/ethyl acetate=1/1) to give 3-(2,2-dimethyl-1-hydroxypropyl)pyridine (Compound CG) (64.0 mg, yield: 18%).